Cas no 42105-26-0 (but-3-yn-2-amine hydrochloride)

But-3-yn-2-amine hydrochloride is a hydrochloride salt derivative of but-3-yn-2-amine, featuring a terminal alkyne group and an amine functionality, making it a versatile intermediate in organic synthesis. Its reactive alkyne moiety enables click chemistry applications, particularly in Cu(I)-catalyzed azide-alkyne cycloadditions (CuAAC), while the amine group allows for further derivatization. The hydrochloride form enhances stability and solubility in polar solvents, facilitating handling and storage. This compound is useful in pharmaceutical research, material science, and bioconjugation, where precise functional group manipulation is required. Its structural features make it valuable for constructing complex molecular architectures.
but-3-yn-2-amine hydrochloride structure
42105-26-0 structure
Product Name:but-3-yn-2-amine hydrochloride
CAS No:42105-26-0
MF:C4H8ClN
MW:105.566020011902
MDL:MFCD08752577
CID:328576
PubChem ID:12632905
Update Time:2025-05-27

but-3-yn-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-Butyn-2-amine,hydrochloride (9CI)
    • 1-Methyl-prop-2-ynylamine hydrochloride
    • 3-Butyn-2-amine hydrochloride
    • but-3-yn-2-amine,hydrochloride
    • (+-)-1-Methyl-prop-2-inylamin,Hydrochlorid
    • (1-methylprop-2-yn-1-yl)amine hydrochloride
    • 1-methyl-2-propynylamine hydrochloride
    • 2-amino-3-butyne hydrochloride
    • 3-Amino-1-butin-hydrochlorid
    • 3-BUTYN-2-AMINE HCL
    • but-3-yn-2-amine hydrochloride
    • SB39205
    • but-3-yn-2-aminehydrochloride
    • FT-0719112
    • AB1311
    • 1-Methylprop-2-ynylaminehydrochloride
    • C4H8ClN
    • SB37129
    • SY022798
    • But-3-yn-2-amine--hydrogen chloride (1/1)
    • A825764
    • F2196-0062
    • 42105-26-0
    • but-3-yn-2-amine;hydrochloride
    • SB33467
    • DTXSID70505072
    • MFCD08752577
    • CS-0072301
    • EN300-152999
    • AKOS024258759
    • YSJBFJIMQKWSDK-UHFFFAOYSA-N
    • 1-Methyl-prop-2-ynylamine hydrochloride, AldrichCPR
    • BS-16807
    • SCHEMBL8636046
    • DA-20808
    • (S)-1-Methyl-prop-2-ynylamine hydrochloride
    • MDL： MFCD08752577
    • Inchi： 1S/C4H7N.ClH/c1-3-4(2)5;/h1,4H,5H2,2H3;1H
    • InChI Key： YSJBFJIMQKWSDK-UHFFFAOYSA-N
    • SMILES： Cl.NC(C#C)C

Computed Properties

  • Exact Mass: 105.03500
  • Monoisotopic Mass: 105.0345270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 57.3
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02000
  • LogP: 1.46910

but-3-yn-2-amine hydrochloride Customs Data

  • HS CODE：2921199090
  • Customs Data：

    China Customs Code:

    2921199090

    Overview:

    2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

but-3-yn-2-amine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
20R0254S-1g
1-Methyl-prop-2-ynylamine hydrochloride
 42105-26-0 96%
1g
 1484.07CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
20R0254S-5g
1-Methyl-prop-2-ynylamine hydrochloride
 42105-26-0 96%
5g
 4579.43CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
20R0254S-25g
1-Methyl-prop-2-ynylamine hydrochloride
 42105-26-0 96%
25g
 16791.24CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
20R0254S-500mg
1-Methyl-prop-2-ynylamine hydrochloride
 42105-26-0 96%
500mg
 1161.82CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
20R0254S-250mg
1-Methyl-prop-2-ynylamine hydrochloride
 42105-26-0 96%
250mg
 992.21CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
20R0254S-100mg
1-Methyl-prop-2-ynylamine hydrochloride
 42105-26-0 96%
100mg
 805.64CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XV258-250mg
but-3-yn-2-amine hydrochloride
 42105-26-0 95+%
250mg
 716CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XV258-100mg
but-3-yn-2-amine hydrochloride
 42105-26-0 95+%
100mg
 378CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XV258-1g
but-3-yn-2-amine hydrochloride
 42105-26-0 95+%
1g
 1593.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XV258-200mg
but-3-yn-2-amine hydrochloride
 42105-26-0 95+%
200mg
 455.0CNY 2021-07-14

but-3-yn-2-amine hydrochloride Related Literature

Related Categories

42105-26-0 (but-3-yn-2-amine hydrochloride) Related Products

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.